Cas no 926032-23-7 (N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(3-methylphenyl)methanesulfonamide)

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(3-methylphenyl)methanesulfonamide structure
926032-23-7 structure
Product Name:N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(3-methylphenyl)methanesulfonamide
CAS No:926032-23-7
MF:C19H22N2O4S
MW:374.453983783722
CID:5598783
PubChem ID:40889512
Update Time:2023-11-22

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(3-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • AKOS024635690
    • N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-1-(m-tolyl)methanesulfonamide
    • N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-1-(3-methylphenyl)methanesulfonamide
    • N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(3-methylphenyl)methanesulfonamide
    • F2277-0185
    • 926032-23-7
    • Inchi: 1S/C19H22N2O4S/c1-3-21-9-10-25-18-8-7-16(12-17(18)19(21)22)20-26(23,24)13-15-6-4-5-14(2)11-15/h4-8,11-12,20H,3,9-10,13H2,1-2H3
    • InChI Key: AAXBOURGTMBCKN-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=C(C)C=1)(NC1C=CC2=C(C=1)C(N(CC)CCO2)=O)(=O)=O

Computed Properties

  • Exact Mass: 374.13002836g/mol
  • Monoisotopic Mass: 374.13002836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 589
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 84.1Ų

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-1-(3-methylphenyl)methanesulfonamide Pricemore >>

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